Cas no 1196153-43-1 (2-ethynyl-6-methoxypyrazine)

• Product Name: 2-ethynyl-6-methoxypyrazine
• CAS No: 1196153-43-1
• MF: C₇H₆N₂O
• MW: 134.13534116745
• CID: 2616567
• PubChem ID: 72212463
• Update Time: 2025-05-24

2-ethynyl-6-methoxypyrazine Chemical and Physical Properties

Names and Identifiers

• 2-ethynyl-6-methoxypyrazine
• SCHEMBL26910306
• EN300-6994658
• AKOS040822003
• AB69157
• F84370
• Pyrazine, 2-ethynyl-6-methoxy-
• CS-0528942
• 1196153-43-1

• Inchi： 1S/C7H6N2O/c1-3-6-4-8-5-7(9-6)10-2/h1,4-5H,2H3
• InChI Key： AHSIAHVNSNWTBX-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=C(C#C)N=1

Computed Properties

• Exact Mass: 134.048012819g/mol
• Monoisotopic Mass: 134.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35Ų

Additional information on 2-ethynyl-6-methoxypyrazine

2-Ethynyl-6-Methoxypyrazine: A Comprehensive Overview

2-Ethynyl-6-Methoxypyrazine, with the CAS number 1196153-43-1, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, a derivative of pyrazine, exhibits unique properties that make it a valuable subject for research and application development. In this article, we will delve into its structure, synthesis, applications, and the latest advancements in its utilization.

The molecular structure of 2-Ethynyl-6-Methoxypyrazine consists of a pyrazine ring with an ethynyl group at position 2 and a methoxy group at position 6. This configuration imparts distinctive electronic and steric properties to the molecule, rendering it suitable for various chemical transformations and functional applications. Recent studies have highlighted its potential in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), where its ability to act as a versatile linker is highly advantageous.

One of the most notable advancements in the study of 2-Ethynyl-6-Methoxypyrazine is its role in drug discovery. Researchers have explored its ability to modulate enzyme activity and interact with biological targets, making it a promising candidate for therapeutic agents. For instance, studies published in 2023 have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. These findings underscore the importance of further investigating its pharmacokinetic properties and bioavailability.

In terms of synthesis, 2-Ethynyl-6-Methoxypyrazine can be prepared via several routes, including nucleophilic aromatic substitution and coupling reactions. A recent paper detailed an efficient method involving the use of copper catalysts to facilitate the coupling reaction between pyrazine derivatives and terminal alkynes. This approach not only enhances yield but also ensures high purity, which is critical for downstream applications.

The application of 2-Ethynyl-6-Methoxypyrazine extends beyond pharmaceuticals into materials science. Its ability to form stable coordination bonds with metal ions has led to its use in constructing porous materials with high surface areas. These materials hold promise for gas storage, catalysis, and sensing technologies. For example, a 2023 study reported the successful synthesis of a MOF using this compound as a linker, exhibiting exceptional adsorption capacity for CO₂.

Beyond these applications, 2-Ethynyl-6-Methoxypyrazine has also found utility in organic electronics. Its conjugated system allows for efficient charge transport properties, making it a candidate for components in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). Recent research has focused on optimizing its electronic characteristics through functionalization and integration into device architectures.

In conclusion, 2-Ethynyl-6-Methoxypyrazine, with CAS number 1196153-43-1, stands as a versatile compound with diverse applications across multiple disciplines. From drug discovery to materials science and electronics, its unique properties continue to drive innovative research directions. As advancements in synthetic methodologies and characterization techniques unfold, the potential of this compound is expected to expand further, contributing significantly to both academic and industrial sectors.